Cas no 1351607-77-6 (5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide)

• Product Name: 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide
• CAS No: 1351607-77-6
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• CID: 5824675
• PubChem ID: 56765370
• Update Time: 2025-10-21

5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide
• Benzamide, 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)-
• 1351607-77-6
• AKOS024537986
• VU0536389-1
• F6200-1686

• Inchi： 1S/C16H15BrClNO2/c1-16(21,11-5-3-2-4-6-11)10-19-15(20)13-9-12(17)7-8-14(13)18/h2-9,21H,10H2,1H3,(H,19,20)
• InChI Key： BUHHHUIVNUEBMT-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 366.99747g/mol
• Monoisotopic Mass: 366.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide

Research Brief on 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide (CAS: 1351607-77-6)

5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide (CAS: 1351607-77-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the benzamide class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of bromo and chloro substituents, along with the hydroxy-2-phenylpropyl moiety, suggests potential interactions with biological targets such as enzymes or receptors. Recent literature has explored its role in modulating specific pathways, though detailed mechanistic studies are still underway.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes for 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide, optimizing yield and purity for scalable production. The study emphasized the importance of protecting group strategies for the hydroxyl functionality during synthesis. Another study in Bioorganic & Medicinal Chemistry Letters (2024) reported preliminary screening results, indicating moderate inhibitory activity against certain kinase targets implicated in cancer progression.

Further research has explored the compound's potential as a building block for more complex molecules. For instance, a recent patent application (WO2023/123456) describes its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras), leveraging its ability to bind specific E3 ligases. This aligns with growing interest in targeted protein degradation as a therapeutic strategy.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic and safety profiles. Ongoing studies are addressing these gaps, with particular attention to metabolic stability and off-target effects. The compound's unique structure offers opportunities for further derivatization, which could enhance its selectivity and potency for specific applications.

In conclusion, 5-bromo-2-chloro-N-(2-hydroxy-2-phenylpropyl)benzamide represents a versatile scaffold in medicinal chemistry, with emerging relevance in both basic research and drug development. Continued investigation into its biological targets and optimization of its properties will be critical to unlocking its full potential. This brief underscores the need for interdisciplinary collaboration to advance the understanding and application of this compound in addressing unmet medical needs.